1-[(4-benzamidophenyl)methyl]-N-(2,4-dimethylphenyl)-1H-imidazole-4-carboxamide

• IUPAC Name: 1-[(4-benzamidophenyl)methyl]-N-(2,4-dimethylphenyl)imidazole-4-carboxamide
• InChI: InChI=1S/C26H24N4O2/c1-18-8-13-23(19(2)14-18)29-26(32)24-16-30(17-27-24)15-20-9-11-22(12-10-20)28-25(31)21-6-4-3-5-7-21/h3-14,16-17H,15H2,1-2H3,(H,28,31)(H,29,32)
• InChI Key: DCPSFAKLSIKXRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC=CC=C4)C
• Molecular Formula: C26H24N4O2
• Molecular Weight: 424.5 g/mol

Description

The compound “1-[(4-benzamidophenyl)methyl]-N-(2,4-dimethylphenyl)-1H-imidazole-4-carboxamide” is a complex organic molecule that contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. It also contains a benzamidophenyl group and a dimethylphenyl group.

Synthesis Analysis

The synthesis of imidazoles has been a topic of recent research. The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Chemical Reactions Analysis

Imidazoles are known to participate in a variety of chemical reactions. The bonds formed in the reaction are highlighted by being red colored throughout the review and the standard numbering of imidazoles is used in the description of disconnections.

Scientific Research Applications

1-[(4-benzamidophenyl)methyl]-N-(2,4-dimethylphenyl)-1H-imidazole-4-carboxamide has been used in a variety of scientific research applications, including drug synthesis, drug delivery, and drug target identification. This compound has been used to synthesize a variety of drugs, including those for the treatment of cancer and other diseases. It has also been used in the study of drug delivery systems, as well as to study the mechanism of action of certain drugs. This compound has also been used to identify potential drug targets, and to evaluate the efficacy of drugs in preclinical studies.

Mechanism of Action

Target of Action

It is known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities and can interact with various targets such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, leading to a wide range of biological effects

Biochemical Pathways

Given the broad range of activities associated with imidazole derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .

Result of Action

Given the wide range of biological activities associated with imidazole derivatives, the effects could potentially be diverse depending on the specific target and mode of action .

Advantages and Limitations for Lab Experiments

The use of 1-[(4-benzamidophenyl)methyl]-N-(2,4-dimethylphenyl)-1H-imidazole-4-carboxamide in lab experiments has several advantages. This compound is a small molecule, which makes it easy to synthesize and modify. It is also relatively inexpensive, making it an attractive option for researchers. Furthermore, this compound can be easily incorporated into a variety of cell systems, allowing for the study of its effects on a wide range of cellular processes.
However, there are some limitations to the use of this compound in lab experiments. This compound is not a very selective compound, meaning that it can interact with a variety of cellular components. This can make it difficult to study the effects of this compound on specific cellular processes. In addition, this compound can be metabolized by certain enzymes, which can make it difficult to study its effects on long-term processes.

Future Directions

The potential for future use of 1-[(4-benzamidophenyl)methyl]-N-(2,4-dimethylphenyl)-1H-imidazole-4-carboxamide in drug discovery and development is vast. This compound could be used to identify new drug targets and to study the mechanism of action of existing drugs. This compound could also be used to study the effects of drugs on biochemical and physiological processes. In addition, this compound could be used to study the effects of drugs on cell proliferation, apoptosis, and inflammation. Finally, this compound could be used to study the effects of drugs on signal transduction pathways and gene expression.

Synthesis Methods

1-[(4-benzamidophenyl)methyl]-N-(2,4-dimethylphenyl)-1H-imidazole-4-carboxamide can be synthesized using a variety of methods, including the reaction of p-benzamidophenylacetic acid and 2,4-dimethylphenylacetic acid in the presence of a base. The reaction is typically carried out in an aqueous medium and the product is isolated as the amide. Other methods of synthesis include the reaction of p-benzamidophenylacetic acid with 2,4-dimethylphenylacetic acid in the presence of a base, and the reaction of p-benzamidophenylacetic acid with 2,4-dimethylphenylacetic acid in the presence of a catalyst.